Cas no 13201-16-6 (Propanoic acid, 2-methyl-2-(2,4,5-trichlorophenoxy)-)

Propanoic acid, 2-methyl-2-(2,4,5-trichlorophenoxy)- structure
13201-16-6 structure
Product Name:Propanoic acid, 2-methyl-2-(2,4,5-trichlorophenoxy)-
CAS No:13201-16-6
MF:C10H9Cl3O3
MW:283.535660505295
CID:96752
PubChem ID:518731
Update Time:2025-04-18

Propanoic acid, 2-methyl-2-(2,4,5-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-2-(2,4,5-trichlorophenoxy)-
    • 2-methyl-2-(2,4,5-trichlorophenoxy)propanoic acid
    • DTXSID70333812
    • SCHEMBL5157805
    • Alpha-(2,4,5-trichlorophenoxy)isobutyric acid
    • 2,4,5-triclorophenoxy isobutyric acid
    • 13201-16-6
    • Inchi: 1S/C10H9Cl3O3/c1-10(2,9(14)15)16-8-4-6(12)5(11)3-7(8)13/h3-4H,1-2H3,(H,14,15)
    • InChI Key: DKOMOJHAYIPFNS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1OC(C(=O)O)(C)C)Cl)Cl

Computed Properties

  • Exact Mass: 281.96187
  • Monoisotopic Mass: 281.961727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

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